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Compound of Interest

Compound Name: 4-tert-Butylphenylacetic acid

Cat. No.: B181309 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 4-tert-Butylphenylacetic acid, ensuring compliance with regulatory standards and

promoting a safe laboratory environment.

I. Understanding the Hazards
Before handling 4-tert-Butylphenylacetic acid for disposal, it is crucial to be aware of its

potential hazards. This substance can cause skin and eye irritation.[1][2] Always consult the

Safety Data Sheet (SDS) for detailed information.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 4-tert-Butylphenylacetic acid.

Property Value Reference

CAS Number 32857-63-9 [1][3]

Molecular Formula C12H16O2 [1]

Molecular Weight 192.25 g/mol [1]

Appearance Almost white solid [1]
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III. Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of 4-tert-Butylphenylacetic acid. This

protocol is designed to meet general laboratory safety standards and should be adapted to

comply with your institution's specific Environmental Health and Safety (EHS) guidelines.[4][5]

[6]

Step 1: Personal Protective Equipment (PPE)

Before beginning the disposal process, ensure you are wearing the appropriate PPE:

Safety goggles or glasses

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Classification and Segregation

Hazardous Waste Determination: Assume all chemical wastes are hazardous unless

confirmed otherwise by your institution's EHS department.[6][7] 4-tert-Butylphenylacetic
acid should be treated as a hazardous chemical waste.

Segregation: Do not mix 4-tert-Butylphenylacetic acid waste with other waste streams

unless explicitly permitted by your EHS office. Incompatible wastes must be stored

separately.

Step 3: Containerization

Primary Container:

Use a compatible, leak-proof container with a secure screw-on cap.[8] Plastic containers

are often preferred over glass to minimize the risk of breakage.[4]

Ensure the container is clean and dry before adding the waste.

The container must be in good condition, free from cracks or rust.[5]
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Secondary Containment:

Place the primary waste container in a secondary container, such as a lab tray or bin, to

contain any potential leaks or spills.[8]

The secondary container should be chemically compatible and have the capacity to hold

at least 110% of the volume of the primary container.[8]

Step 4: Labeling

Properly label the hazardous waste container immediately upon adding the first amount of

waste. The label must include the following information:

The words "Hazardous Waste".[4]

The full chemical name: "4-tert-Butylphenylacetic acid". Avoid abbreviations or chemical

formulas.[4]

The quantity or concentration of the waste.

The date of waste generation.[4]

Your name, department, and contact information.[4]

Check off the appropriate hazard pictograms as indicated on the SDS.[4]

Step 5: Storage

Store the labeled hazardous waste container in a designated and secure Satellite

Accumulation Area (SAA) within your laboratory.

Keep the container closed at all times, except when adding waste.[5][8]

Store the waste in a cool, dry, and well-ventilated area, away from heat sources and

incompatible materials.[9]

Step 6: Disposal Request and Collection
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Once the container is full or has reached the designated accumulation time limit (e.g., 90

days), submit a hazardous waste collection request to your institution's EHS department.[8]

Do not transport hazardous waste yourself. Trained EHS personnel will collect the waste

from your laboratory.[6]

Empty Container Disposal

A container that held 4-tert-Butylphenylacetic acid must be triple-rinsed with an

appropriate solvent.[5][6]

The rinsate from the triple-rinse must be collected and disposed of as hazardous waste.[5][6]

After triple-rinsing and air drying, deface or remove the original label and the hazardous

waste label before disposing of the empty container in the regular trash or recycling, as per

your institution's guidelines.[6][10]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-tert-
Butylphenylacetic acid.
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Caption: Disposal workflow for 4-tert-Butylphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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